Cas no 55580-07-9 (4-(4-Bromophenoxy)butanoic acid)
55580-07-9 structure
Product Name:4-(4-Bromophenoxy)butanoic acid
CAS No:55580-07-9
MF:C10H11BrO3
MW:259.096542596817
MDL:MFCD03964634
CID:879930
PubChem ID:2384454
Update Time:2025-04-19
4-(4-Bromophenoxy)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-Bromophenoxy)butanoic acid
- 4-(4-BROMO-PHENOXY)-BUTYRIC ACID
- butanoic acid, 4-(4-bromophenoxy)-
- 4-(4-bromophenoxy)butyric acid
- Enamine_005238
- CAYLTZLOXKEIFY-UHFFFAOYSA-N
- HMS1408O02
- 8115AB
- NE49366
- IDI1_007825
- ST24042926
- Z56886468
- EN300-04487
- MFCD03964634
- 55580-07-9
- AKOS000200723
- CS-0059799
- NCGC00331307-01
- 4-(4-bromophenoxy)butanoicacid
- DB-122977
- SCHEMBL1822003
- AB01324864-02
- SY138471
- DTXSID70368361
- DS-4078
-
- MDL: MFCD03964634
- Inchi: 1S/C10H11BrO3/c11-8-3-5-9(6-4-8)14-7-1-2-10(12)13/h3-6H,1-2,7H2,(H,12,13)
- InChI Key: CAYLTZLOXKEIFY-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)OCCCC(=O)O
Computed Properties
- Exact Mass: 257.98913
- Monoisotopic Mass: 257.98916g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5
- XLogP3: 2.4
Experimental Properties
- PSA: 46.53
4-(4-Bromophenoxy)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM193962-1g |
4-(4-bromophenoxy)butanoic acid |
55580-07-9 | 95% | 1g |
$153 | 2021-06-16 | |
| Chemenu | CM193962-5g |
4-(4-bromophenoxy)butanoic acid |
55580-07-9 | 95% | 5g |
$421 | 2021-06-16 | |
| Chemenu | CM193962-10g |
4-(4-bromophenoxy)butanoic acid |
55580-07-9 | 95% | 10g |
$673 | 2021-06-16 | |
| Chemenu | CM193962-25g |
4-(4-bromophenoxy)butanoic acid |
55580-07-9 | 95% | 25g |
$1262 | 2021-06-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EM748-200mg |
4-(4-Bromophenoxy)butanoic acid |
55580-07-9 | 95+% | 200mg |
54.0CNY | 2021-07-12 | |
| Chemenu | CM193962-1g |
4-(4-bromophenoxy)butanoic acid |
55580-07-9 | 95% | 1g |
$153 | 2022-06-11 | |
| Chemenu | CM193962-5g |
4-(4-bromophenoxy)butanoic acid |
55580-07-9 | 95% | 5g |
$421 | 2022-06-11 | |
| Chemenu | CM193962-10g |
4-(4-bromophenoxy)butanoic acid |
55580-07-9 | 95% | 10g |
$673 | 2022-06-11 | |
| Chemenu | CM193962-25g |
4-(4-bromophenoxy)butanoic acid |
55580-07-9 | 95% | 25g |
$1262 | 2022-06-11 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B19215-1g |
4-(4-Bromophenoxy)butanoic acid |
55580-07-9 | 95% | 1g |
¥135.0 | 2022-04-28 |
4-(4-Bromophenoxy)butanoic acid Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
55580-07-9 (4-(4-Bromophenoxy)butanoic acid) Related Products
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